Cas no 1354025-38-9 (2-Amino-N-methyl-N-[(1S)-1-pyrazin-2-ylethyl]propanamide)

• Product Name: 2-Amino-N-methyl-N-[(1S)-1-pyrazin-2-ylethyl]propanamide
• CAS No: 1354025-38-9
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 2165792
• Update Time: 2025-06-08

2-Amino-N-methyl-N-[(1S)-1-pyrazin-2-ylethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-methyl-n-(1-pyrazin-2-yl-ethyl)-propionamide
• 2-Amino-N-methyl-N-((S)-1-(pyrazin-2-yl)ethyl)propanamide
• 2-Amino-N-methyl-N-[(1S)-1-pyrazin-2-ylethyl]propanamide

• Inchi： 1S/C10H16N4O/c1-7(11)10(15)14(3)8(2)9-6-12-4-5-13-9/h4-8H,11H2,1-3H3/t7?,8-/m0/s1
• InChI Key： DBOQSQORACTPCZ-MQWKRIRWSA-N
• SMILES： O=C(C(C)N)N(C)[C@H](C1C=NC=CN=1)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Topological Polar Surface Area: 72.1

Additional information on 2-Amino-N-methyl-N-[(1S)-1-pyrazin-2-ylethyl]propanamide

Introduction to 2-Amino-N-methyl-N-[(1S)-1-pyrazin-2-ylethyl]propanamide (CAS No. 1354025-38-9)

2-Amino-N-methyl-N-[(1S)-1-pyrazin-2-ylethyl]propanamide, with the CAS number 1354025-38-9, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of amino amides and is characterized by its unique structural features, including a pyrazine ring and an amino group. The compound's molecular formula is C₁₀H₁₆N₄O, and its molecular weight is approximately 204.26 g/mol.

The synthesis of 2-Amino-N-methyl-N-[(1S)-1-pyrazin-2-ylethyl]propanamide typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the condensation of an appropriate amine with a carboxylic acid or an acid chloride, followed by the introduction of the pyrazine moiety through a nucleophilic substitution or coupling reaction. The chirality of the compound, specifically the (S) configuration at the chiral center, is crucial for its biological activity and selectivity.

In terms of its physical properties, 2-Amino-N-methyl-N-[(1S)-1-pyrazin-2-ylethyl]propanamide is a white crystalline solid that is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). It has a melting point in the range of 135-137°C and exhibits good stability under standard laboratory conditions. The compound's solubility and stability make it suitable for various analytical and preparative techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of 2-Amino-N-methyl-N-[(1S)-1-pyrazin-2-ylethyl]propanamide has been extensively studied in both in vitro and in vivo models. Recent research has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents for inflammatory diseases. Studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human peripheral blood mononuclear cells (PBMCs).

In addition to its anti-inflammatory effects, 2-Amino-N-methyl-N-[(1S)-1-pyrazin-2-ylethyl]propanamide has also been investigated for its potential as an analgesic agent. Preclinical studies have shown that it can reduce pain responses in animal models of neuropathic pain, suggesting its potential use in the treatment of chronic pain conditions. The mechanism of action for this analgesic effect is thought to involve modulation of nociceptive pathways in the central nervous system.

The pharmacokinetic properties of 2-Amino-N-methyl-N-[(1S)-1-pyrazin-2-ylethyl]propanamide have also been evaluated in various animal models. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing regimens. These properties make it an attractive candidate for further clinical development.

In terms of safety, preclinical toxicity studies have indicated that 2-Amino-N-methyl-N-[(1S)-1-pyrazin-2-ylethyl]propanamide has a wide therapeutic window and low toxicity at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments will be necessary to ensure its safe use in humans.

The potential applications of 2-Amino-N-methyl-N-[(1S)-1-pyrazin-2-ylethyl]propanamide extend beyond inflammation and pain management. Recent research has explored its use as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary studies have shown that it can protect neuronal cells from oxidative stress and apoptosis, suggesting its potential as a neuroprotective agent.

In conclusion, 2-Amino-N-methyl-N-[(1S)-1-pyrazin-2-ylethyl]propanamide (CAS No. 1354025-38-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.